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Introduction
Fsllry-NH2 is a versatile synthetic peptide with a dual role in modulating intracellular calcium

signaling. It is recognized primarily as a selective antagonist for Protease-Activated Receptor 2

(PAR2), a G protein-coupled receptor (GPCR) involved in inflammation and pain.[1] However,

recent studies have revealed that Fsllry-NH2 also functions as an agonist for Mas-related G

protein-coupled receptor C11 (MrgprC11) and its human ortholog, MRGPRX1, triggering a

robust increase in intracellular calcium.[1][2] This dual functionality makes Fsllry-NH2 a

valuable tool for investigating the distinct signaling pathways of these receptors and for

screening potential therapeutic compounds.

These application notes provide detailed protocols for utilizing Fsllry-NH2 in calcium imaging

assays to characterize its antagonist activity on PAR2 and its agonist activity on

MrgprC11/MRGPRX1.

Data Presentation
Quantitative Analysis of Fsllry-NH2 Activity
The following tables summarize the quantitative data for Fsllry-NH2 in calcium imaging assays.
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Parameter Receptor Cell Line Value
Assay

Conditions
Reference

IC50 PAR2 KNRK cells 50 µM

Inhibition of

trypsin-

mediated

PAR2

activation

[3]

Agonist MrgprC11 HEK293T

Dose-

dependent

activation

Calcium

imaging

following

application of

various

concentration

s of Fsllry-

NH2

[1][2]

Agonist MRGPRX1 HEK293T
Moderate

activation

Calcium

imaging
[1][2]

Note: The IC50 value for PAR2 antagonism was determined through the inhibition of trypsin-

mediated activation.[3] The agonist activity on MrgprC11 was observed to be specific and

dose-dependent.[1][2]

Signaling Pathways
The activation of both PAR2 and MrgprC11/MRGPRX1 by their respective ligands initiates a

signaling cascade that results in the mobilization of intracellular calcium. Below are diagrams

illustrating these pathways.
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PAR2 Signaling Pathway Leading to Calcium Mobilization.
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MrgprC11/MRGPRX1 Signaling Pathway Activated by Fsllry-NH2.

Experimental Protocols
The following protocols are designed for studying the effects of Fsllry-NH2 on intracellular

calcium levels in cultured cells, such as HEK293T cells. These can be adapted for other cell

types and experimental setups.
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Protocol 1: Characterizing Fsllry-NH2 as a PAR2
Antagonist
This protocol outlines the steps to measure the inhibitory effect of Fsllry-NH2 on PAR2

activation.

Cell Preparation

Treatment

Data Acquisition & Analysis

Seed HEK293T cells expressing PAR2

Load cells with a calcium indicator dye
(e.g., Fura-2 AM or Fluo-4 AM)

Pre-incubate cells with
varying concentrations of Fsllry-NH2

Stimulate cells with a PAR2 agonist
(e.g., Trypsin or SLIGRL-NH2)

Record fluorescence changes over time
using a fluorescence microscope or plate reader

Analyze the data to determine the inhibitory
effect of Fsllry-NH2 and calculate the IC50

Click to download full resolution via product page

Experimental Workflow for PAR2 Antagonist Assay.
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Materials:

HEK293T cells stably expressing human PAR2

Culture medium (e.g., DMEM with 10% FBS)

Calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

Pluronic F-127

HEPES-buffered saline (HBS) or other suitable imaging buffer

Fsllry-NH2 stock solution

PAR2 agonist (e.g., Trypsin or SLIGRL-NH2) stock solution

Fluorescence microscope or plate reader equipped for calcium imaging

Procedure:

Cell Culture: Seed HEK293T-PAR2 cells onto glass-bottom dishes or multi-well plates

suitable for imaging and culture until they reach 70-80% confluency.

Dye Loading:

Prepare a loading buffer containing the calcium indicator dye (e.g., 2-5 µM Fura-2 AM or

Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBS.

Wash the cells once with HBS.

Incubate the cells with the loading buffer for 30-60 minutes at 37°C in the dark.

Wash the cells twice with HBS to remove excess dye and allow for de-esterification for 15-

30 minutes at room temperature.

Fsllry-NH2 Incubation:

Prepare serial dilutions of Fsllry-NH2 in HBS to achieve the desired final concentrations.
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Replace the HBS with the Fsllry-NH2 solutions and incubate for 10-20 minutes.

PAR2 Activation and Imaging:

Place the dish or plate on the imaging setup.

Begin recording baseline fluorescence.

Add the PAR2 agonist (e.g., Trypsin or SLIGRL-NH2) to the wells.

Continue recording the fluorescence signal for a sufficient duration to capture the full

calcium response.

Data Analysis:

Measure the peak fluorescence intensity or the area under the curve for each condition.

Normalize the responses to a control (agonist alone).

Plot the normalized response against the concentration of Fsllry-NH2 and fit the data to a

dose-response curve to determine the IC50 value.

Protocol 2: Characterizing Fsllry-NH2 as a
MrgprC11/MRGPRX1 Agonist
This protocol is designed to measure the agonistic activity of Fsllry-NH2 on MrgprC11 or

MRGPRX1.
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Cell Preparation

Treatment

Data Acquisition & Analysis

Seed HEK293T cells expressing
MrgprC11 or MRGPRX1

Load cells with a calcium indicator dye
(e.g., Fura-2 AM or Fluo-4 AM)

Stimulate cells with varying
concentrations of Fsllry-NH2

Record fluorescence changes over time
using a fluorescence microscope or plate reader

Analyze the data to determine the agonist
effect of Fsllry-NH2 and calculate the EC50

Click to download full resolution via product page

Experimental Workflow for MrgprC11/MRGPRX1 Agonist Assay.

Materials:

HEK293T cells transiently or stably expressing mouse MrgprC11 or human MRGPRX1

Culture medium (e.g., DMEM with 10% FBS)

Calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

Pluronic F-127
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HEPES-buffered saline (HBS) or other suitable imaging buffer

Fsllry-NH2 stock solution

Fluorescence microscope or plate reader equipped for calcium imaging

Procedure:

Cell Culture and Transfection (if applicable):

Seed HEK293T cells as described in Protocol 1.

If using transient expression, transfect the cells with a plasmid encoding MrgprC11 or

MRGPRX1 24 hours after seeding.

Dye Loading: Follow the same dye loading procedure as described in Protocol 1.

Fsllry-NH2 Stimulation and Imaging:

Place the dish or plate on the imaging setup.

Begin recording baseline fluorescence.

Add varying concentrations of Fsllry-NH2 to the wells.

Continue recording the fluorescence signal to capture the calcium response.

Data Analysis:

Measure the peak fluorescence intensity or the area under the curve for each

concentration of Fsllry-NH2.

Plot the response against the concentration of Fsllry-NH2 and fit the data to a dose-

response curve to determine the EC50 value.

By following these application notes and protocols, researchers can effectively utilize Fsllry-
NH2 as a pharmacological tool to investigate the complex signaling pathways of PAR2 and
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MrgprC11/MRGPRX1, and to facilitate the discovery of novel therapeutics targeting these

receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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